3-{5-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}-4-chlorobenzoic acid

• Molecular Formula: C19H13ClN2O5S
• Molecular Weight: 416.8 g/mol
• IUPAC Name: 4-chloro-3-[5-[(E)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C19H13ClN2O5S/c1-2-7-22-17(24)13(16(23)21-19(22)28)9-11-4-6-15(27-11)12-8-10(18(25)26)3-5-14(12)20/h2-6,8-9H,1,7H2,(H,25,26)(H,21,23,28)/b13-9+
• InChI Key: WQHUBHUSCRDVGU-UKTHLTGXSA-N
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=CC=C(O2)C3=C(C=CC(=C3)C(=O)O)Cl)/C(=O)NC1=S
• SMILES: C=CCN1C(=O)C(=CC2=CC=C(O2)C3=C(C=CC(=C3)C(=O)O)Cl)C(=O)NC1=S

Description

3-{5-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}-4-chlorobenzoic acid is a compound that belongs to the class of pyrimidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 3-{5-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}-4-chlorobenzoic acid involves the inhibition of protein tyrosine phosphatases, which are involved in the regulation of cellular signaling pathways. By inhibiting these enzymes, this compound can modulate the activity of various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
3-{5-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}-4-chlorobenzoic acid has been shown to exhibit potent inhibitory activity against various protein tyrosine phosphatases, including PTP1B and SHP2. These enzymes play important roles in the regulation of insulin signaling, and their inhibition has been shown to improve insulin sensitivity in animal models. This compound has also been investigated for its potential use as a scaffold for the design of novel anticancer agents.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{5-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}-4-chlorobenzoic acid in lab experiments include its potent inhibitory activity against various enzymes, its potential use as a scaffold for the design of novel anticancer agents, and its relatively simple synthesis method. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 3-{5-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}-4-chlorobenzoic acid. These include the development of more efficient synthesis methods, the investigation of its potential use as a therapeutic agent for various diseases, and the exploration of its potential applications in material science, such as the development of new catalysts and sensors. Additionally, further studies are needed to elucidate its mechanism of action and to determine its toxicity profile in vivo.

Synthesis Methods

The synthesis of 3-{5-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}-4-chlorobenzoic acid involves the reaction of 5-(2-furyl)-2-methylthio-4,6-dioxo-1,2,3,4-tetrahydropyrimidine-1-carbaldehyde with allyl bromide in the presence of potassium carbonate. The resulting intermediate is then reacted with 4-chlorobenzoic acid in the presence of triethylamine to yield the final product. This method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

3-{5-[(1-allyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}-4-chlorobenzoic acid has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent inhibitory activity against various enzymes, including protein tyrosine phosphatases, which are involved in the regulation of cellular signaling pathways. This compound has also been investigated for its potential use as a scaffold for the design of novel anticancer agents.